Cas no 31796-57-3 (H-Ala-Asn-OH)

• Product Name: H-Ala-Asn-OH
• CAS No: 31796-57-3
• MF: C₇H₁₃N₃O₄
• MW: 203.195821523666
• MDL: MFCD00066032
• CID: 308353
• Update Time: 2025-11-01

H-Ala-Asn-OH Chemical and Physical Properties

Names and Identifiers

• L-Asparagine, L-alanyl-
• H-ALA-ASN-OH
• alanyl-asparagine
• L-ala-L-asp
• L-ALANYL-L-ASPARAGINE
• H-Ala-Asn-OH

• MDL： MFCD00066032
• Inchi： 1S/C7H13N3O4/c1-3(8)6(12)10-4(7(13)14)2-5(9)11/h3-4H,2,8H2,1H3,(H2,9,11)(H,10,12)(H,13,14)/t3-,4-/m0/s1
• InChI Key： CCUAQNUWXLYFRA-IMJSIDKUSA-N
• SMILES： O=C([C@H](C)[NH3+])N[C@H](C(=O)[O-])CC(N)=O

Computed Properties

• Exact Mass: 203.09100
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 135.51000
• LogP: -0.43010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dipeptides

Additional information on H-Ala-Asn-OH

L-Asparagine, L-Alanyl: A Comprehensive Overview

L-Asparagine, also known as L-Alanyl-L-Asparagine, is a compound with the CAS number 31796-57-3. This compound is a dipeptide formed by the linkage of two amino acids: asparagine and alanine. It plays a significant role in various biological processes and has garnered attention in fields such as nutrition, biotechnology, and pharmaceuticals. Recent studies have shed light on its potential applications and mechanisms of action, making it a topic of interest for researchers and industry professionals alike.

The structure of L-Alanyl-L-Asparagine is characterized by its peptide bond between the carboxyl group of alanine and the amino group of asparagine. This unique structure contributes to its stability and bioavailability. The compound is commonly used as a flavor enhancer in the food industry due to its umami taste profile. However, beyond its culinary applications, it has shown promise in enhancing athletic performance and supporting immune function.

Recent research has explored the role of L-Alanyl-L-Asparagine in sports nutrition. Studies indicate that it may improve nitrogen retention and muscle protein synthesis, making it a valuable supplement for athletes. Additionally, its ability to enhance flavor without the need for artificial additives aligns with the growing consumer demand for natural and clean-label products.

In the pharmaceutical sector, L-Alanyl-L-Asparagine has been investigated for its potential therapeutic benefits. Preclinical studies suggest that it may have anti-inflammatory properties and could be used in the development of novel drugs targeting inflammatory diseases. Furthermore, its role in modulating the gut microbiome is an area of active research, with implications for digestive health and overall well-being.

The production of L-Alanyl-L-Asparagine typically involves enzymatic synthesis or chemical methods. Enzymatic approaches are preferred due to their high specificity and ability to produce enantiomerically pure compounds. This makes them more sustainable and environmentally friendly compared to traditional chemical synthesis methods.

In terms of safety, L-Alanyl-L-Asparagine is generally recognized as safe (GRAS) by regulatory bodies such as the FDA when used at appropriate levels in food products. However, further research is needed to fully understand its long-term effects and potential interactions with other compounds.

The market demand for L-Alanyl-L-Asparagine has been steadily increasing due to its diverse applications across industries. Key drivers include the rising popularity of functional foods, the growth of sports nutrition markets, and the increasing focus on natural ingredients in pharmaceutical formulations.

In conclusion, L-Alanyl-L-Asparagine, with its CAS number 31796-57-3, is a versatile compound with a wide range of applications. From enhancing food flavors to supporting athletic performance and potentially contributing to therapeutic advancements, it continues to be a subject of interest for both academic researchers and industry professionals. As new studies emerge, it is likely that this compound will find even more innovative uses in various sectors.